Cas no 54997-21-6 (Benzenemethanol, 2-[[4-(1-methylethyl)phenyl]thio]-)

• Product Name: Benzenemethanol, 2-[[4-(1-methylethyl)phenyl]thio]-
• CAS No: 54997-21-6
• MF: C₁₆H₁₈OS
• MW: 258.378523349762
• CID: 353136
• PubChem ID: 55239087
• Update Time: 2025-04-19

Benzenemethanol, 2-[[4-(1-methylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[[4-(1-methylethyl)phenyl]thio]-
• [2-(4-propan-2-ylphenyl)sulfanylphenyl]methanol
• DTXSID50716902
• 54997-21-6
• AKOS006260093
• (2-{[4-(Propan-2-yl)phenyl]sulfanyl}phenyl)methanol

• Inchi： 1S/C16H18OS/c1-12(2)13-7-9-15(10-8-13)18-16-6-4-3-5-14(16)11-17/h3-10,12,17H,11H2,1-2H3
• InChI Key： CEAOEGBGRRMHGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CO)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 258.10794
• Monoisotopic Mass: 258.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23